Cas no 139270-17-0 (Benzoic acid, 4-(decyloxy)-, 4-[2-(pentyloxy)propyl]phenyl ester)

• Product Name: Benzoic acid, 4-(decyloxy)-, 4-[2-(pentyloxy)propyl]phenyl ester
• CAS No: 139270-17-0
• MF: C₃₁H₄₆O₄
• MW: 482.694550037384
• CID: 1265803
• Update Time: 2024-08-04

Benzoic acid, 4-(decyloxy)-, 4-[2-(pentyloxy)propyl]phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(decyloxy)-, 4-[2-(pentyloxy)propyl]phenyl ester

• Inchi： 1S/C31H46O4/c1-4-6-8-9-10-11-12-14-24-34-29-21-17-28(18-22-29)31(32)35-30-19-15-27(16-20-30)25-26(3)33-23-13-7-5-2/h15-22,26H,4-14,23-25H2,1-3H3
• InChI Key： LXABSJQUJVVBSM-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(CC(OCCCCC)C)C=C1)(=O)C1=CC=C(OCCCCCCCCCC)C=C1

Computed Properties

• Exact Mass: 482.33978

Experimental Properties

• Density: 0.997±0.06 g/cm3(Predicted)
• Boiling Point: 575.4±40.0 °C(Predicted)
• PSA: 44.76